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Compound of Interest

Compound Name: propargyl-PEG7 NHS acetate

Cat. No.: B8115326

Get Quote

Executive Summary
Propargyl-PEG7-NHS ester is a heterobifunctional crosslinker used extensively in chemical

biology for "Click Chemistry" applications.[1] It bridges the gap between amine-containing

biomolecules (lysine residues, N-termini) and azide-functionalized reporters or surfaces via

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).[1]

This guide addresses the nomenclature ambiguity between "NHS Acetate" and "NHS

Propionate" derivatives, provides validated IUPAC designations, and details self-validating

protocols for bioconjugation.

Part 1: Chemical Identity & Nomenclature
Structural Disambiguation: Acetate vs. Propionate
In commercial catalogs, "Propargyl-PEG7-NHS" often refers to the propionic acid derivative

(C3 linker between PEG and Carbonyl).[1] However, the term "NHS Acetate" specifically

implies a carboxymethyl derivative (C2 linker). This structural difference significantly impacts

hydrolytic stability.

Propionate Derivative (Standard): Higher stability in aqueous buffer.
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Acetate (SCM) Derivative: Higher reactivity, lower half-life (hydrolyzes minutes at pH > 8).[1]

The data below focuses on the commercially dominant Propionate form (CAS 2093152-77-1),

with notes on the Acetate variant where critical.

Chemical Data Table
Feature Specification

Common Name Propargyl-PEG7-NHS ester

Synonyms

Alkyne-PEG7-NHS; Prop-2-ynyl-PEG7-

succinimidyl ester; N-Succinimidyl

4,7,10,13,16,19,22-heptaoxapentacos-24-

ynoate

CAS Number 2093152-77-1 (Standard Propionate variant)

Molecular Formula

Molecular Weight 489.51 g/mol

IUPAC Name
2,5-dioxopyrrolidin-1-yl 4,7,10,13,16,19,22-

heptaoxapentacos-24-ynoate

Solubility
Soluble in DMSO, DMF, DCM.[1][2][3] Water

soluble (hydrolyzes rapidly).[4][5]

Storage -20°C, Desiccated, Inert Gas (Argon/Nitrogen).

Structural Visualization (DOT)
The following diagram illustrates the chemical connectivity and reactive centers.
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Figure 1: Functional segmentation of the Propargyl-PEG7-NHS molecule.[1]
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Part 2: Physicochemical Properties & Stability
Hydrolysis Kinetics (The "Ticking Clock")
The N-hydroxysuccinimide (NHS) ester is moisture-sensitive.[1][5] Its half-life is strictly pH-

dependent.[1]

pH 7.0 (0°C):

hours.[1]

pH 8.6 (4°C):

minutes.

Mechanism: Hydroxide ions (

) compete with primary amines (

) to attack the carbonyl, releasing NHS and the non-reactive carboxylic acid.[1]

Critical Insight: If using the Acetate (carboxymethyl) variant, the half-life is significantly shorter

due to the electron-withdrawing oxygen atom at the

-position relative to the carbonyl.[1] For the Acetate variant, assume

minutes at pH 8.0.

Part 3: Mechanism of Action
This molecule functions via two orthogonal reaction pathways.

Step 1 (Amine Coupling): The NHS ester reacts with primary amines (Lysine

-amines) on the target protein to form a stable amide bond.

Step 2 (CuAAC Click): The exposed alkyne handle reacts with an azide-tagged molecule in

the presence of Cu(I) to form a 1,2,3-triazole.
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Figure 2: Two-step conjugation workflow: Amine labeling followed by Click Chemistry.

Part 4: Experimental Protocols
Protocol A: NHS Ester Conjugation to Protein
Objective: Covalently attach the Propargyl-PEG7 linker to surface lysines.[1]

Reagents:

Target Protein (1–5 mg/mL) in Amine-Free Buffer (PBS or HEPES, pH 7.2–7.5).

Propargyl-PEG7-NHS stock (100 mM in anhydrous DMSO).[1]

Desalting Column (e.g., Zeba Spin or PD-10).[1]

Workflow:

Buffer Exchange: Ensure protein is NOT in Tris or Glycine buffer. These contain amines and

will quench the reagent. Perform buffer exchange into PBS pH 7.4 if necessary.
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Stock Preparation: Dissolve Propargyl-PEG7-NHS in dry DMSO immediately before use. Do

not store diluted aqueous solutions.[1]

Reaction: Add 10–20 molar excess of linker to the protein solution.

Calculation:

[1]

Incubation: Incubate for 30–60 minutes at Room Temperature (RT) or 2 hours at 4°C.

Quenching (Optional): Add 1M Tris (pH 8.0) to a final concentration of 50 mM to quench

unreacted NHS esters.

Purification: Remove excess linker using a desalting column equilibrated with the buffer

required for the subsequent Click reaction.

Protocol B: CuAAC Click Reaction
Objective: React the Propargyl-protein with an Azide-fluorophore/drug.[1]

Reagents:

Propargyl-Protein (from Protocol A).[1]

Azide-Tag (10 mM in DMSO).[1]

(50 mM in water).

THPTA Ligand (250 mM in water) - Essential to protect protein from oxidation.[1]

Sodium Ascorbate (500 mM in water) - Freshly prepared.[1]

Workflow:

Premix Complex: Mix

and THPTA in a 1:5 molar ratio (e.g., 2

L Cu + 10
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L THPTA). Incubate 5 mins.

Assembly: To the protein solution, add:

Azide-Tag (2–5 molar excess over alkyne).[1]

Cu-THPTA complex (Final conc: 0.1–0.5 mM Cu).[1]

Sodium Ascorbate (Final conc: 2.5–5 mM).

Incubation: Incubate 1 hour at RT in the dark.

Purification: Dialysis or size-exclusion chromatography to remove copper and unreacted

azide.[1]

Part 5: Troubleshooting & Expertise
The "Acetate" Trap
If you are specifically using the O-CH2-COO-NHS (Acetate/SCM) variant rather than the

propionate variant, you must modify Protocol A:

Lower pH: Perform conjugation at pH 7.0 (not 7.5 or 8.0).

Faster Handling: Mix immediately. The hydrolysis half-life is extremely short.[1]

Why use it? The acetate linker is less hydrophobic and lacks the ethyl chain, which can

sometimes reduce non-specific binding, but the handling difficulty often outweighs this

benefit.

Solubility Issues
If the Propargyl-PEG7-NHS precipitates upon addition to the protein:

Ensure the final DMSO concentration in the protein mixture is < 10% (v/v).

Add the DMSO stock slowly while vortexing gently.

Verification
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How do you know it worked?

MS: Intact protein Mass Spectrometry is the gold standard. Look for mass shifts of +374.4

Da per linker attached (489.5 - 115 (NHS)).[1]

Functional Test: React a small aliquot with Azide-Fluorescein. Run SDS-PAGE.[1] If the band

fluoresces, the alkyne is present and active.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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